Cas no 276872-90-3 (tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 276872-90-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD07779386
• CID: 248147
• PubChem ID: 23509699
• Update Time: 2025-11-01

tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-5-azaspiro[2,5]octane-5-carboxylate
• 1-OXA-5-AZASPIRO[2.5]OCTANE-5-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL Ester
• tert-Butyl 1-oxa-5-azaspiro-[2,5]octane-5-carboxylate
• tert-butyl 1-oxa-7-azaspiro[2.5]octane-7-carboxylate
• QC-9569
• 1-Oxa-5-Azaspiro[2.5]Octane-5-Carboxylic Acid,1,1-Dimethylethyl Ester
• tert-Butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate
• 1-OXA-5-AZASPIRO[2.5]OCTANE-5-CARBOXYLIC ACID TERT-BUTYL ESTER
• 5-Boc-1-oxa-5-azaspiro[2,5]octane
• SY107575
• FT-0646087
• PB32520
• TERT-BUTYL 2-OXA-7-AZASPIRO[2.5]OCTANE-7-CARBOXYLATE
• 276872-90-3
• SCHEMBL2525714
• DTXSID40634626
• Z1505708825
• N-BENZYLPIPERIDINE-4-CARBOXAMIDEHYDROCHLORIDE
• 1-Oxa-5-azaspiro[2.5]octane-5-carboxylic acid tert-butyl ester, AldrichCPR
• BB 0263023
• 5-Boc1-oxa-5-azaspiro[2.5]octane
• CS-W022981
• EN300-253661
• DS-0428
• AM807466
• AKOS015855775
• MFCD07779386
• tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate

• MDL： MFCD07779386
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(13)12-6-4-5-11(7-12)8-14-11/h4-8H2,1-3H3
• InChI Key： RZXGVMMKJKHHAN-UHFFFAOYSA-N
• SMILES： O1CC21CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.1

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 297.6°C at 760 mmHg
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 42.07000
• LogP: 1.72420

tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate

Comprehensive Overview of tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 276872-90-3): Properties, Applications, and Industry Insights

tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 276872-90-3) is a specialized organic compound widely recognized for its unique spirocyclic structure and versatile applications in pharmaceutical and chemical synthesis. This compound belongs to the class of heterocyclic building blocks, which are critical intermediates in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Its molecular formula, C₁₁H₁₉NO₃, highlights a balanced combination of stability and reactivity, making it a valuable asset in modern synthetic chemistry.

The spirocyclic framework of this compound, featuring both oxygen and nitrogen atoms, contributes to its ability to act as a conformational constraint in drug design. Researchers frequently explore its utility in creating bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents. Recent trends in AI-driven drug discovery have further amplified interest in such scaffolds, as computational models predict their potential to enhance binding affinity and metabolic stability.

From a synthetic perspective, tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate is often employed in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group in its structure provides temporary protection for amines during multi-step syntheses, a technique pivotal in the production of complex molecules like protease inhibitors or kinase modulators. This aligns with the growing demand for green chemistry alternatives, as the compound’s efficient deprotection under mild acidic conditions minimizes waste generation.

In the context of industrial scalability, manufacturers prioritize high-purity grades of CAS No. 276872-90-3 to meet stringent regulatory standards for pharmaceutical use. Analytical techniques such as HPLC and NMR spectroscopy are routinely applied to verify its structural integrity. The compound’s compatibility with continuous flow chemistry systems has also garnered attention, as it supports faster reaction times and improved yield—a key consideration for cost-sensitive production environments.

Emerging discussions in sustainable chemistry highlight the role of tert-butyl 1-oxa-5-azaspiro[2.5]octane-5-carboxylate in reducing solvent consumption through catalytic methods. For instance, its integration into microwave-assisted synthesis protocols demonstrates energy-efficient pathways for constructing nitrogen-containing heterocycles. Such innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about this compound include its storage conditions (typically 2–8°C under inert atmosphere), solubility profiles (soluble in polar aprotic solvents like DMF or DMSO), and handling precautions (use of personal protective equipment). These practical aspects are critical for laboratory technicians and process chemists, as reflected in search engine queries related to safe handling of spirocyclic compounds.

The future outlook for CAS No. 276872-90-3 remains promising, with ongoing research exploring its derivatives for targeted drug delivery systems. As the pharmaceutical industry shifts toward personalized medicine, the adaptability of this scaffold in creating patient-specific therapeutics positions it as a molecule of enduring relevance. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring its place in the next generation of synthetic methodologies.